Cas no 2172236-57-4 (4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-4-methylpentanoic acid)

• Product Name: 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-4-methylpentanoic acid
• CAS No: 2172236-57-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5786234
• PubChem ID: 165814903
• Update Time: 2025-10-18

4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1482735
• 2172236-57-4
• 4-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)-4-methylpentanoic acid
• 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-4-methylpentanoic acid

• Inchi： 1S/C27H32N2O6/c1-27(2,14-13-24(30)31)29-25(32)23-12-11-17(35-23)15-28-26(33)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： OLABZPFVMJYKIL-UHFFFAOYSA-N
• SMILES： O1C(C(NC(C)(C)CCC(=O)O)=O)CCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-4-methylpentanoic acid

4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-4-methylpentanoic acid: A Comprehensive Overview

4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-4-methylpentanoic acid (CAS No. 2172236-57-4) is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its intricate molecular structure, has garnered attention due to its unique properties and applications in advanced chemical systems. The compound's name itself is a testament to its structural complexity, incorporating elements such as the fluorenylmethoxycarbonyl (Fmoc) group and a pentanoic acid backbone, which contribute to its functional versatility.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing reactive intermediates during chemical reactions. In this compound, the Fmoc group is attached to an oxolane ring, which further enhances the molecule's stability and reactivity. The presence of the formamido group adds another layer of functionality, making this compound suitable for applications in drug delivery systems and bioconjugation reactions. Recent studies have highlighted the potential of such compounds in enhancing the bioavailability of therapeutic agents by modulating their pharmacokinetic profiles.

One of the most intriguing aspects of this compound is its ability to participate in click chemistry reactions, a field that has revolutionized modern organic synthesis. The oxolane ring, also known as a tetrahydrofuran (THF) derivative, serves as a reactive site for various transformations. Researchers have demonstrated that this compound can act as a versatile building block for constructing complex biomolecules, such as peptides and nucleic acids. Its compatibility with both aqueous and organic reaction conditions makes it an ideal candidate for use in biocompatible materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the electron distribution within the molecule, thereby modulating its reactivity towards nucleophilic and electrophilic attacks. This understanding has paved the way for the development of novel synthetic strategies tailored to optimize the yield and purity of this compound.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable conjugates with therapeutic molecules has been leveraged to design targeted drug delivery vehicles. For instance, researchers have successfully utilized this compound as a linker in antibody-drug conjugates (ADCs), enhancing their efficacy while minimizing off-target effects. Furthermore, its compatibility with biodegradable polymers has opened new avenues for its use in controlled-release formulations.

The synthesis of 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-4-methylpentanoic acid involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. The key steps include the formation of the Fmoc derivative, followed by selective functionalization of the oxolane ring. Recent innovations in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are highly valuable for pharmacological studies.

From an environmental standpoint, this compound exhibits favorable biodegradation characteristics under specific conditions. Studies conducted under simulated environmental conditions have demonstrated that it undergoes rapid hydrolysis in aqueous media, reducing its persistence in natural ecosystems. This attribute aligns with current trends toward sustainable chemical design and green chemistry practices.

In conclusion, 4-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-4-methylpentanoic acid (CAS No. 2172236-57-4) stands out as a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and reactivity profiles positions it as a valuable tool for advancing research in drug delivery systems, materials science, and synthetic chemistry. As ongoing research continues to uncover new dimensions of its potential, this compound is poised to play an increasingly significant role in shaping future advancements in these fields.